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Compound of Interest

Compound Name: 1-Methylpyrrole-2-acetic acid

Cat. No.: B1329608 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylpyrrole-2-acetic acid and its esters are versatile heterocyclic building blocks utilized

in the synthesis of various active pharmaceutical ingredients (APIs). The pyrrole ring, a key

structural motif in many biologically active compounds, coupled with the acetic acid side chain,

provides a valuable scaffold for drug discovery and development. This intermediate is

particularly significant in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and

holds potential for the development of agents targeting neurological disorders. Its reactivity

allows for the construction of more complex molecules, enabling the exploration of novel

therapeutic agents.[1]

This document provides detailed application notes, experimental protocols, and conceptual

diagrams related to the use of 1-Methylpyrrole-2-acetic acid as a pharmaceutical

intermediate.

Physicochemical Properties and Data
A comprehensive understanding of the physicochemical properties of 1-Methylpyrrole-2-
acetic acid and its commonly used methyl ester is crucial for its application in synthesis.
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Property
1-Methylpyrrole-2-acetic
acid

Methyl 1-methylpyrrole-2-
acetate

CAS Number 21898-59-9 51856-79-2

Molecular Formula C₇H₉NO₂ C₈H₁₁NO₂

Molecular Weight 139.15 g/mol 153.18 g/mol

Appearance Solid
Light yellow to brown clear

liquid

Melting Point 113 °C Not applicable

Boiling Point 282.9±15.0 °C (Predicted) 85 °C @ 2 mmHg

Density 1.14±0.1 g/cm³ 1.09 g/mL

pKa 4.48±0.10 Not applicable

Purity (Typical) ≥97% ≥97% (GC)

Application 1: Synthesis of Non-Steroidal Anti-
inflammatory Drugs (NSAIDs) - Tolmetin
A primary application of 1-Methylpyrrole-2-acetic acid derivatives is in the synthesis of

Tolmetin, a potent NSAID used for the management of pain and inflammation in conditions like

rheumatoid arthritis and osteoarthritis.[2][3] Tolmetin functions by inhibiting the cyclooxygenase

(COX) enzymes, which are critical for the synthesis of prostaglandins, key mediators of

inflammation.[1][4]

Signaling Pathway: Prostaglandin Synthesis and COX
Inhibition
The therapeutic effect of Tolmetin is achieved by blocking the conversion of arachidonic acid

into prostaglandins. This diagram illustrates the pathway and the point of inhibition.
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Start Materials

Step 1: Acylation
React Methyl 1-methylpyrrole-2-acetate

with p-toluoyl chloride in the
presence of a Lewis acid (e.g., AlCl₃).

Step 2: Work-up
Quench reaction with acid/ice.
Extract with organic solvent.

Step 3: Hydrolysis
Hydrolyze the resulting methyl ester
(Tolmetin methyl ester) using a base

(e.g., NaOH).

Step 4: Acidification & Isolation
Acidify the reaction mixture to

precipitate Tolmetin. Filter and dry
the product.

Final Product: Tolmetin

 

Start Materials

Step 1: Activation
Activate 1-Methylpyrrole-2-acetic acid
with a coupling reagent (e.g., HATU)

and a base (e.g., DIPEA) in an
aprotic solvent (e.g., DMF).

Step 2: Amine Addition
Add the desired primary or

secondary amine (R¹R²NH) to the
activated acid solution.

Step 3: Reaction
Stir the mixture at room temperature

until the reaction is complete
(monitor by TLC/LC-MS).

Step 4: Work-up & Purification
Quench with water, extract with an

organic solvent. Purify the crude product
by column chromatography.

Final Product:
1-Methylpyrrole-2-carboxamide

Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.pediatriconcall.com/drugs/tolmetin/200
https://www.pediatriconcall.com/drugs/tolmetin/200
https://pubchem.ncbi.nlm.nih.gov/compound/Tolmetin
https://www.drugs.com/pro/tolmetin.html
https://synapse.patsnap.com/article/what-is-the-mechanism-of-tolmetin-sodium
https://www.benchchem.com/product/b1329608#use-of-1-methylpyrrole-2-acetic-acid-as-a-pharmaceutical-intermediate
https://www.benchchem.com/product/b1329608#use-of-1-methylpyrrole-2-acetic-acid-as-a-pharmaceutical-intermediate
https://www.benchchem.com/product/b1329608#use-of-1-methylpyrrole-2-acetic-acid-as-a-pharmaceutical-intermediate
https://www.benchchem.com/product/b1329608#use-of-1-methylpyrrole-2-acetic-acid-as-a-pharmaceutical-intermediate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

